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Compound of Interest

Compound Name: AC1-IN-1

Cat. No.: B10831455 Get Quote

These application notes provide a detailed protocol for the dissolution and storage of AC1-IN-1,

a potent and selective inhibitor of Adenylyl Cyclase type 1 (AC1). Adherence to these

guidelines is crucial for maintaining the compound's integrity and ensuring reproducible

experimental results.

Quantitative Data Summary
For quick reference, the following table summarizes the key quantitative data for the solubility

and storage of AC1-IN-1.

Parameter Value Notes

Solubility in DMSO 25 mg/mL (70.35 mM)

May require ultrasonication

and gentle warming to 60°C for

complete dissolution.[1]

Storage of Solid Form -20°C for up to 3 years
Store protected from light and

moisture.[2]

4°C for up to 2 years For shorter-term storage.[1]

Storage of Stock Solution -80°C for up to 6 months

Recommended for long-term

storage. Aliquoting is advised

to prevent repeated freeze-

thaw cycles.[1][3]

-20°C for up to 1 month
Suitable for short-term storage

of aliquots.[1][3]
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Experimental Protocols
This section outlines the detailed methodology for the proper handling, dissolution, and storage

of AC1-IN-1.

Materials Required
AC1-IN-1 (solid powder)

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile polypropylene or glass vials

Vortex mixer

Water bath or heat block capable of reaching 60°C

Ultrasonic bath

Calibrated pipettes and sterile tips

Protocol for Preparing a Stock Solution
Equilibration: Before opening, allow the vial of solid AC1-IN-1 to equilibrate to room

temperature for at least 20-30 minutes. This minimizes the condensation of moisture, which

can affect the stability of the compound.

Solvent Addition: Based on the desired final concentration, calculate the required volume of

DMSO. For example, to prepare a 10 mM stock solution from 1 mg of AC1-IN-1 (Molecular

Weight: 355.37 g/mol ), add 281.4 µL of DMSO.

Dissolution:

Add the calculated volume of DMSO to the vial containing the AC1-IN-1 powder.

Cap the vial tightly and vortex thoroughly for 1-2 minutes.

If the compound is not fully dissolved, sonicate the vial in an ultrasonic bath for 10-15

minutes.[1]
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For persistent solubility issues, gently warm the solution to 60°C for a short period, with

intermittent vortexing, until the solution is clear.[1]

Aliquoting and Storage:

Once a clear stock solution is achieved, dispense it into smaller, single-use aliquots in

sterile, tightly sealed vials.

For long-term storage (up to 6 months), store the aliquots at -80°C.[1][3]

For short-term storage (up to 1 month), store the aliquots at -20°C.[1][3]

Crucially, avoid repeated freeze-thaw cycles as this can lead to degradation of the

compound.[3]

Visualized Experimental Workflow
The following diagram illustrates the key steps for preparing and storing AC1-IN-1 stock

solutions.
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Preparation

Storage

Equilibrate AC1-IN-1
to Room Temperature

Add Anhydrous DMSO

Vortex Thoroughly

Optional:
Ultrasonicate & Warm to 60°C

Aliquot into
Single-Use Vials

Once Dissolved

Store at -80°C
(≤ 6 months)

Long-Term

Store at -20°C
(≤ 1 month)

Short-Term
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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